Cas no 2228588-88-1 (tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate
• CAS No: 2228588-88-1
• MF: C₁₄H₁₉F₂N₃O₄
• MW: 331.315170526505
• CID: 6102963
• PubChem ID: 165660799
• Update Time: 2025-06-07

tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate
• tert-butyl N-[3-amino-2-(2,6-difluoro-3-nitrophenyl)propyl]carbamate
• 2228588-88-1
• EN300-1887369

• Inchi： 1S/C14H19F2N3O4/c1-14(2,3)23-13(20)18-7-8(6-17)11-9(15)4-5-10(12(11)16)19(21)22/h4-5,8H,6-7,17H2,1-3H3,(H,18,20)
• InChI Key： VFJPGVMQYSTCMG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(CN)CNC(=O)OC(C)(C)C)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.13436242g/mol
• Monoisotopic Mass: 331.13436242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate

Introduction to tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate (CAS No. 2228588-88-1)

tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate (CAS No. 2228588-88-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits unique chemical and biological properties that make it a promising candidate for various applications in drug development and synthetic chemistry. The presence of multiple functional groups, including amino, carbamate, fluoro, and nitro substituents, contributes to its versatility and reactivity, making it a valuable building block in the synthesis of more intricate molecules.

The CAS number 2228588-88-1 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. This numbering system is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, and is widely recognized as the standard for chemical substance identification. The systematic naming of tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate adheres to the IUPAC (International Union of Pure and Applied Chemistry) guidelines, which provide a standardized framework for describing the structure of organic compounds.

One of the most striking features of this compound is its molecular architecture. The tert-butyl group attached to the carbamate moiety enhances the stability of the molecule, making it more resistant to hydrolysis under certain conditions. This characteristic is particularly useful in pharmaceutical applications where stability is a critical factor. Additionally, the amino group at the 3-position provides a site for further functionalization, allowing chemists to modify the molecule for specific biological activities.

The aromatic ring system in tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate is further modified by the presence of fluoro and nitro substituents. These groups are known to influence both the electronic properties and biological interactions of molecules. The fluoro group, in particular, is widely used in drug design due to its ability to enhance metabolic stability and binding affinity. The nitro group, on the other hand, can serve as a handle for further chemical transformations, such as reduction to an amine or diazotization reactions.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate with greater accuracy. Molecular modeling studies have shown that this compound can interact with biological targets in multiple ways, suggesting its potential as an intermediate in the synthesis of bioactive molecules. For instance, simulations have indicated that the amino group and fluoro-substituted aromatic ring could engage in hydrogen bonding or π-stacking interactions with protein surfaces, which are crucial for drug-receptor binding.

In addition to its structural features, the synthesis of tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate presents unique challenges due to its complexity. Multi-step synthetic routes are often required to introduce each functional group in the correct position while maintaining high yields and purity. Recent research has focused on optimizing these synthetic pathways using greener chemistry principles. For example, catalytic methods have been explored to minimize waste and reduce energy consumption during production.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in developing new therapeutic agents. Researchers are investigating its role as a precursor for more complex molecules that could target various diseases. Preliminary studies have suggested that derivatives of tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory responses or cancer progression.

The use of advanced analytical techniques has also been crucial in characterizing this compound. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into its molecular structure and conformational behavior. These data are essential for understanding how tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate interacts with other molecules and how it can be modified for specific applications.

As research continues to evolve, new methodologies for studying this compound are being developed. Techniques such as fragment-based drug design and virtual screening are being employed to identify potential lead compounds derived from tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate. These approaches leverage computational power to predict biological activity and optimize molecular properties before experimental synthesis begins.

The economic impact of compounds like tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate cannot be overstated. Their role in advancing pharmaceutical research not only drives innovation but also contributes to economic growth through new drug development and industrial applications. Companies investing in synthetic chemistry research are likely to benefit from these advancements by developing proprietary compounds with therapeutic potential.

In conclusion,tert-butyl N-3-amino-2-(2,6-difluoro-3-nitrophenyl)propylcarbamate (CAS No. 2228588-88-1) represents a fascinating subject of study with significant implications for both academic research and industrial applications. Its complex structure and versatile functional groups make it a valuable tool for chemists exploring new synthetic pathways and drug discovery opportunities. As our understanding of molecular interactions grows more sophisticated,this compound will undoubtedly continue to play a pivotal role in shaping the future of medicinal chemistry.